Cas no 1597823-07-8 (1-bromo-2-(2,2-difluoroethoxy)propan-2-ylbenzene)

• Product Name: 1-bromo-2-(2,2-difluoroethoxy)propan-2-ylbenzene
• CAS No: 1597823-07-8
• MF: C₁₁H₁₃BrF₂O
• MW: 279.121129751205
• CID: 6245786
• PubChem ID: 114774767
• Update Time: 2025-10-29

1-bromo-2-(2,2-difluoroethoxy)propan-2-ylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(2,2-difluoroethoxy)propan-2-ylbenzene
• EN300-1134989
• 1597823-07-8
• [1-bromo-2-(2,2-difluoroethoxy)propan-2-yl]benzene

• Inchi： 1S/C11H13BrF2O/c1-11(8-12,15-7-10(13)14)9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3
• InChI Key： ZPQQTKLCWXVLSZ-UHFFFAOYSA-N
• SMILES： BrCC(C)(C1C=CC=CC=1)OCC(F)F

Computed Properties

• Exact Mass: 278.01178g/mol
• Monoisotopic Mass: 278.01178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-2-(2,2-difluoroethoxy)propan-2-ylbenzene

Comprehensive Analysis of 1-bromo-2-(2,2-difluoroethoxy)propan-2-ylbenzene (CAS No. 1597823-07-8): Properties, Applications, and Industry Trends

The chemical compound 1-bromo-2-(2,2-difluoroethoxy)propan-2-ylbenzene (CAS No. 1597823-07-8) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceutical and material science research. This brominated aromatic ether derivative combines a benzene ring with a difluoroethoxy side chain, making it a valuable intermediate for synthesizing advanced organic molecules. Researchers are particularly interested in its potential role in developing fluorinated pharmaceuticals, where the introduction of fluorine atoms often enhances metabolic stability and bioavailability.

One of the most searched questions regarding this compound is: "What are the synthetic routes for 1-bromo-2-(2,2-difluoroethoxy)propan-2-ylbenzene?" The synthesis typically involves a multi-step process starting from propiophenone derivatives, followed by bromination and etherification with 2,2-difluoroethanol. The presence of both bromo and difluoroethoxy groups makes it a versatile building block for cross-coupling reactions, particularly in Pd-catalyzed transformations such as Suzuki-Miyaura or Buchwald-Hartwig reactions. These properties align with current industry demands for high-value chemical intermediates in drug discovery pipelines.

From an analytical perspective, CAS 1597823-07-8 exhibits distinct spectral characteristics that facilitate its identification. The 1H NMR spectrum typically shows aromatic protons between 7.2-7.8 ppm, while the difluoroethoxy group appears as a triplet near 4.5 ppm due to coupling with fluorine atoms. Mass spectrometry analysis often reveals a molecular ion peak consistent with its C11H11BrF2O formula. These analytical signatures are crucial for quality control in contract manufacturing organizations (CMOs) producing this compound for research markets.

The growing interest in fluorine-containing compounds has positioned 1-bromo-2-(2,2-difluoroethoxy)propan-2-ylbenzene as a subject of numerous patent applications. Recent literature highlights its utility in creating kinase inhibitor scaffolds, particularly for oncology targets. This aligns with the pharmaceutical industry's focus on targeted cancer therapies, where fluorinated compounds often demonstrate improved target selectivity. The compound's lipophilic nature, enhanced by the difluoroethoxy moiety, makes it particularly valuable for blood-brain barrier penetration studies - a hot topic in CNS drug development.

Environmental and regulatory aspects of CAS 1597823-07-8 have also become frequent search queries. While not classified as hazardous under current GHS criteria, proper handling protocols are recommended due to its bromo substituent. The compound's environmental persistence and biodegradation pathways are subjects of ongoing research, especially given the pharmaceutical industry's emphasis on green chemistry principles. Many manufacturers now offer this material with REACH compliance documentation to meet European market requirements.

Market intelligence indicates rising demand for 1597823-07-8 from Asia-Pacific research hubs, particularly for medicinal chemistry applications. The compound's price trajectory has remained stable despite global supply chain challenges, owing to established synthetic protocols. Analytical method development for impurity profiling of this material has become another research focus area, with HPLC methods using charged aerosol detection showing particular promise for quality assurance.

Future research directions for 1-bromo-2-(2,2-difluoroethoxy)propan-2-ylbenzene may explore its potential in PET radiopharmaceuticals, where the bromo group could serve as a leaving group for radiofluorination. The compound's unique combination of aromatic and aliphatic fluorine moieties also makes it interesting for materials science applications, particularly in liquid crystal and organic semiconductor development. These diverse applications ensure its continued relevance across multiple scientific disciplines.